![molecular formula C7H12ClN3O B6191945 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepin-3-amine hydrochloride CAS No. 2648938-64-9](/img/no-structure.png)
5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepin-3-amine hydrochloride
Overview
Description
5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepin-3-amine hydrochloride (hereafter referred to as “pyrazolo[3,2-b][1,3]oxazepin”) is an organic compound belonging to the class of pyrazolones. It is a white, crystalline solid with a molecular weight of 307.8 g/mol and a melting point of approximately 150°C. Pyrazolo[3,2-b][1,3]oxazepin has a variety of applications in the field of scientific research and is used as a building block in the synthesis of various other compounds.
Scientific Research Applications
Pyrazolo[3,2-b][1,3]oxazepin has been used in a variety of scientific research applications. It has been used as a building block for the synthesis of other compounds, such as pyrazolo[3,2-b][1,3]oxazepin-2-carboxamide and pyrazolo[3,2-b][1,3]oxazepin-3-carboxamide. It has also been used as a starting material for the synthesis of several other compounds, such as pyrazolo[3,2-b][1,3]oxazepin-2-carboxylic acid, pyrazolo[3,2-b][1,3]oxazepin-3-carboxylic acid, and pyrazolo[3,2-b][1,3]oxazepin-4-carboxylic acid. In addition, pyrazolo[3,2-b][1,3]oxazepin has been used in the synthesis of several pharmaceuticals and pharmaceutical intermediates, such as the anti-inflammatory drug, naproxen, and the antiviral drug, lopinavir.
Mechanism of Action
Pyrazolo[3,2-b][1,3]oxazepin is believed to act as a competitive inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of various prostaglandins. It is thought to bind to the active site of the enzyme, preventing the binding of arachidonic acid, which is the substrate for the synthesis of prostaglandins. As a result, the production of prostaglandins is inhibited, leading to a decrease in inflammation and pain.
Biochemical and Physiological Effects
Pyrazolo[3,2-b][1,3]oxazepin has been found to have anti-inflammatory, analgesic, and antipyretic effects in animal models. It has been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-1beta, as well as the production of prostaglandins. In addition, it has been found to reduce the severity of pain and fever in animal models.
Advantages and Limitations for Lab Experiments
The use of pyrazolo[3,2-b][1,3]oxazepin in laboratory experiments has several advantages. It is a relatively inexpensive compound, and its synthesis is relatively straightforward. In addition, it has a wide range of applications in scientific research, and it has been found to have anti-inflammatory, analgesic, and antipyretic effects in animal models.
However, there are also some limitations to the use of pyrazolo[3,2-b][1,3]oxazepin in laboratory experiments. It is not approved for use in humans, and its effects in humans have not been studied. In addition, its mechanism of action is not fully understood, and its effects in humans may differ from its effects in animal models.
Future Directions
There are several potential future directions for the use of pyrazolo[3,2-b][1,3]oxazepin in scientific research. Further studies could be conducted to better understand its mechanism of action and its effects in humans. In addition, its potential as a therapeutic agent for the treatment of inflammatory and pain-related conditions could be explored. Finally, its use as a building block for the synthesis of other compounds could be further investigated.
Synthesis Methods
Pyrazolo[3,2-b][1,3]oxazepin is typically synthesized via a two-step process. The first step involves the condensation of 3-amino-1-ethyl-1H-pyrazole-4-carboxylic acid with 1,3-dioxane-4,6-dione to form a Schiff base. This is then followed by a reductive amination reaction with hydrazine hydrate, forming the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepin-3-amine hydrochloride involves the reaction of 2-amino-5-chlorobenzonitrile with ethyl 2-oxo-2-(pyrazin-2-yl)acetate to form 5-chloro-2-(pyrazin-2-yl)benzo[d]oxazole. This intermediate is then reacted with 2-amino-2-methyl-1-propanol to form the desired compound.", "Starting Materials": [ "2-amino-5-chlorobenzonitrile", "ethyl 2-oxo-2-(pyrazin-2-yl)acetate", "2-amino-2-methyl-1-propanol" ], "Reaction": [ "Step 1: React 2-amino-5-chlorobenzonitrile with ethyl 2-oxo-2-(pyrazin-2-yl)acetate in the presence of a base such as potassium carbonate and a solvent such as DMF to form 5-chloro-2-(pyrazin-2-yl)benzo[d]oxazole.", "Step 2: React 5-chloro-2-(pyrazin-2-yl)benzo[d]oxazole with 2-amino-2-methyl-1-propanol in the presence of a base such as sodium hydride and a solvent such as DMF to form 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepin-3-amine.", "Step 3: Convert 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepin-3-amine to its hydrochloride salt by reacting with hydrochloric acid in a solvent such as ethanol." ] } | |
CAS RN |
2648938-64-9 |
Molecular Formula |
C7H12ClN3O |
Molecular Weight |
189.6 |
Purity |
95 |
Origin of Product |
United States |
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